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Compound of Interest

Compound Name: DL-norvaline

Cat. No.: B147684 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
DL-norvaline, a non-proteinogenic amino acid and an isomer of valine, serves as a valuable

tool in cell biology and drug development research. Its primary mechanism of action involves

the inhibition of the enzyme arginase.[1][2] By blocking arginase, DL-norvaline prevents the

conversion of L-arginine to ornithine and urea, thereby increasing the intracellular pool of L-

arginine available for nitric oxide synthase (NOS).[2][3] This leads to enhanced production of

nitric oxide (NO), a critical signaling molecule involved in various physiological processes,

including vasodilation and immune responses.[1] Additionally, DL-norvaline has been shown to

inhibit p70 ribosomal S6 kinase 1 (p70S6K1), suggesting its potential role in modulating cell

growth and proliferation.

These application notes provide detailed protocols for the preparation of sterile DL-norvaline
stock solutions suitable for use in cell culture experiments. Adherence to these guidelines is

crucial for ensuring experimental reproducibility and obtaining reliable results.

Quantitative Data Summary
For ease of reference, the following table summarizes key quantitative data for the preparation

and use of DL-norvaline solutions in cell culture.
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Parameter Value Solvent/Conditions Source(s)

Molecular Weight 117.15 g/mol N/A

Solubility
~50 mg/mL (426.8

mM)
Water (H₂O)

~20 mg/mL (170.72

mM)

Phosphate-Buffered

Saline (PBS)

Insoluble
Dimethyl Sulfoxide

(DMSO), Ethanol

Recommended Stock

Concentration
100 mM Water or PBS General Practice

Storage of Powder -20°C 3 years

Storage of Stock

Solution
-80°C up to 2 years

-20°C up to 1 year

Typical Working

Concentration
0.01 mM - 10 mM Cell Culture Medium

Mechanism of Action of DL-Norvaline
The diagram below illustrates the signaling pathway affected by DL-norvaline. By inhibiting

arginase, DL-norvaline increases the availability of L-arginine for nitric oxide synthase (NOS),

leading to increased nitric oxide (NO) production. It also inhibits the p70S6K1 pathway.

Caption: Mechanism of DL-norvaline action.

Experimental Protocol: Preparation of a 100 mM DL-
Norvaline Stock Solution
This protocol details the preparation of a 100 mM sterile stock solution of DL-norvaline.

Materials and Equipment

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b147684?utm_src=pdf-body
https://www.benchchem.com/product/b147684?utm_src=pdf-body
https://www.benchchem.com/product/b147684?utm_src=pdf-body
https://www.benchchem.com/product/b147684?utm_src=pdf-body
https://www.benchchem.com/product/b147684?utm_src=pdf-body
https://www.benchchem.com/product/b147684?utm_src=pdf-body
https://www.benchchem.com/product/b147684?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


DL-norvaline powder (MW: 117.15 g/mol )

Sterile, cell culture-grade water or Phosphate-Buffered Saline (PBS)

Sterile 15 mL or 50 mL conical tubes

0.22 µm sterile syringe filter

Sterile syringes (10 mL or appropriate size)

Sterile microcentrifuge tubes or cryovials for aliquoting

Analytical balance

Vortex mixer

Optional: Water bath or sonicator

Step-by-Step Procedure
Calculate the required mass of DL-norvaline:

To prepare 10 mL of a 100 mM (0.1 M) stock solution, the required mass is calculated as

follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.1 mol/L x 0.01 L x 117.15 g/mol = 0.11715 g

Therefore, weigh out 117.15 mg of DL-norvaline powder.

Dissolve the DL-norvaline powder:

Aseptically add the weighed DL-norvaline powder to a sterile 15 mL conical tube.

Add a portion (e.g., 8 mL) of sterile water or PBS to the tube.

Vortex the solution vigorously until the powder is completely dissolved.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b147684?utm_src=pdf-body
https://www.benchchem.com/product/b147684?utm_src=pdf-body
https://www.benchchem.com/product/b147684?utm_src=pdf-body
https://www.benchchem.com/product/b147684?utm_src=pdf-body
https://www.benchchem.com/product/b147684?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


If dissolution is slow, gentle warming in a 37°C water bath or brief sonication can aid in

dissolving the powder.

Adjust to the final volume:

Once the powder is fully dissolved, add sterile water or PBS to bring the final volume to 10

mL.

Invert the tube several times to ensure the solution is homogenous.

Sterile Filtration:

Draw the DL-norvaline solution into a sterile syringe.

Attach a 0.22 µm sterile syringe filter to the syringe.

Filter the solution into a new sterile conical tube. Note: Do not autoclave amino acid

solutions as this can lead to degradation.

Aliquoting and Storage:

Dispense the sterile stock solution into smaller, single-use aliquots (e.g., 100 µL or 500 µL)

in sterile microcentrifuge tubes or cryovials.

Clearly label the aliquots with the name of the compound, concentration, and date of

preparation.

Store the aliquots at -20°C for up to one year or at -80°C for up to two years. Avoid

repeated freeze-thaw cycles.

Experimental Workflow: Stock Solution Preparation
The following diagram provides a visual representation of the workflow for preparing a sterile

DL-norvaline stock solution.
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Caption: Workflow for DL-norvaline stock solution preparation.
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Use in Cell Culture
To use the DL-norvaline stock solution in a cell culture experiment, thaw an aliquot at room

temperature or in a 37°C water bath. Dilute the stock solution directly into the cell culture

medium to achieve the desired final concentration. For example, to achieve a final

concentration of 1 mM in 10 mL of medium, add 100 µL of the 100 mM stock solution. It is

recommended to prepare fresh dilutions for each experiment.

Concluding Remarks
The protocols outlined in these application notes provide a reliable method for preparing DL-
norvaline stock solutions for cell culture applications. By following these procedures,

researchers can ensure the integrity and sterility of their solutions, leading to more consistent

and reproducible experimental outcomes. Always refer to the specific product information sheet

for any lot-specific handling instructions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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